Ethyl 6-bromo-4-oxo-3,4-dihydro-2H-benzo[e][1,3]oxazine-2-carboxylate

• IUPAC Name: ethyl 6-bromo-4-oxo-2,3-dihydro-1,3-benzoxazine-2-carboxylate
• InChI: InChI=1S/C11H10BrNO4/c1-2-16-11(15)10-13-9(14)7-5-6(12)3-4-8(7)17-10/h3-5,10H,2H2,1H3,(H,13,14)
• InChI Key: UFFGFPKMQUHRCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1NC(=O)C2=C(O1)C=CC(=C2)Br
• Molecular Formula: C11H10BrNO4
• Molecular Weight: 300.10 g/mol

Description

Ethyl 6-bromo-4-oxo-3,4-dihydro-2H-benzo[e][1,3]oxazine-2-carboxylate is a chemical compound with the molecular formula C11H10BrNO4. It is a white to off-white solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H10BrNO4/c1-2-16-11(15)10-13-9(14)7-5-6(12)3-4-8(7)17-10/h3-5,10H,2H2,1H3,(H,13,14). This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 300.11. It’s a white to off-white solid and should be stored in a refrigerator.

Scientific Research Applications

• Cancer Research Applications : Ethyl 3-oxo-2-(substituted-phenylamino)-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylates, a related compound, has been studied for its potential in cancer treatment. Screening against various cancer cell lines showed that certain analogues were highly cytotoxic, indicating potential as lead compounds for developing ovarian carcinoma-specific cytotoxic agents. Interestingly, the amide-linked library was devoid of toxicity, while the ester-linked analogues exhibited high cytotoxicity with sub-micromolar potency against certain carcinoma cell lines, including ovarian and glioblastoma cells (Lin et al., 2016).

• Synthesis and Chemical Properties : The structural properties and synthesis methods of related compounds have been a topic of interest. For example, the synthesis of ethyl 11a,12-dihydrobenzo[b]benzo[5,6][1,4]oxazino[2,3-e][1,4]oxazine-5a(6H)-carboxylate, a compound with a similar heterocyclic system, was described, emphasizing the potential for modification in drug development and novel materials with unusual physical properties (Konstantinova et al., 2020).

• Potential in Synthesis of Other Compounds : Research also includes the synthesis of various derivatives and related compounds. For example, the synthesis of ethyl 7-amino-substituted 1,4-dihydro-3H-2,3-benzoxazines-3-carboxylate showcased the versatility of these compounds in creating a range of derivatives with potential applications in different fields (Hu Ying-he, 2006).

• Exploration in Organic Chemistry : The compound and its derivatives are subjects of exploration in the field of organic chemistry, leading to the discovery of new synthetic methods and a deeper understanding of chemical reactions. For instance, studies on the nucleophilic ring opening of 3-benzyl-1,3-oxazinanes by Reformatsky reagents demonstrated new pathways for the synthesis of β-amino ester derivatives (Alberola et al., 1990).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. The hazard statements associated with this compound are H302, H315, H319, H332, and H335. These indicate that the compound is harmful if swallowed or inhaled, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.